Cas no 2227826-45-9 (rac-(1R,3R)-3-(5-bromo-2-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,3R)-3-(5-bromo-2-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2227826-45-9
• MF: C₁₂H₁₃BrO₃
• MW: 285.133823156357
• CID: 5867299
• PubChem ID: 165691389
• Update Time: 2025-10-23

rac-(1R,3R)-3-(5-bromo-2-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-3-(5-bromo-2-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• 2227826-45-9
• EN300-1924456

• Inchi： 1S/C12H13BrO3/c1-12(2)9(10(12)11(15)16)7-5-6(13)3-4-8(7)14/h3-5,9-10,14H,1-2H3,(H,15,16)/t9-,10+/m1/s1
• InChI Key： CXUUWHPSJDTACF-ZJUUUORDSA-N
• SMILES： BrC1C=CC(=C(C=1)[C@@H]1[C@@H](C(=O)O)C1(C)C)O

Computed Properties

• Exact Mass: 284.00481g/mol
• Monoisotopic Mass: 284.00481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 57.5Ų

Additional information on rac-(1R,3R)-3-(5-bromo-2-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid

Professional Introduction to Rac-(1R,3R)-3-(5-bromo-2-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic Acid (CAS No. 2227826-45-9)

Rac-(1R,3R)-3-(5-bromo-2-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid, identified by its CAS number 2227826-45-9, is a sophisticated organic compound that has garnered significant attention in the field of chemical and biomedical research. This compound belongs to a class of molecules characterized by a cyclopropane ring, which is a three-membered carbon heterocycle known for its unique electronic and steric properties. The presence of functional groups such as a carboxylic acid moiety and a bromo-substituted hydroxyphenyl group makes this molecule particularly intriguing for its potential applications in drug discovery and material science.

The structure of Rac-(1R,3R)-3-(5-bromo-2-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid is meticulously designed to exploit the inherent flexibility and reactivity of the cyclopropane ring. The cyclopropane moiety itself is renowned for its high ring strain, which can be leveraged to facilitate various chemical transformations. This characteristic makes it an excellent scaffold for the development of novel pharmaceuticals, where precise control over molecular geometry and electronic properties is crucial. The 5-bromo-2-hydroxyphenyl substituent further enhances the compound's utility by introducing both bromine and hydroxyl functionalities, which can serve as handles for further chemical modifications or as targets for biological interactions.

In recent years, there has been a surge in research focused on cyclopropane-containing compounds due to their diverse biological activities. Studies have demonstrated that these molecules can exhibit potent effects on various biological pathways, making them attractive candidates for therapeutic intervention. For instance, derivatives of cyclopropanes have shown promise in the treatment of inflammatory diseases, bacterial infections, and even certain types of cancer. The carboxylic acid group in Rac-(1R,3R)-3-(5-bromo-2-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid provides an additional site for functionalization, allowing researchers to attach other pharmacophores or link the compound to biomolecules via amide or ester bonds.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of the cyclopropane core, which can be achieved through various methods such as carbene insertion reactions or metal-catalyzed cyclizations. Once the cyclopropane ring is established, subsequent steps involve introducing the 5-bromo-2-hydroxyphenyl group and the carboxylic acid functionality. These steps often require advanced techniques such as palladium-catalyzed cross-coupling reactions or directed ortho-metalation strategies. The stereochemistry of the molecule is particularly important, as racemic mixtures may exhibit different biological profiles. Therefore, enantioselective synthesis techniques are often employed to obtain the desired enantiomerically pure form.

Recent advancements in computational chemistry have greatly facilitated the design and optimization of molecules like Rac-(1R,3R)-3-(5-bromo-2-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid. Molecular modeling studies can predict how this compound will interact with biological targets at the atomic level, providing valuable insights into its potential pharmacological activity. Additionally, computational methods can help identify optimal synthetic routes by predicting reaction outcomes and minimizing trial-and-error experimentation. These tools are particularly useful in drug discovery pipelines where rapid screening and evaluation of large libraries of compounds are essential.

The biological activity of Rac-(1R,3R)-3-(5-bromo-2-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid has been explored in several preclinical studies. Initial findings suggest that this compound may exhibit inhibitory effects on specific enzymes or receptors involved in disease pathways. For example, studies have indicated that cyclopropane-containing molecules can disrupt bacterial cell wall synthesis by interfering with key enzymes such as penicillin-binding proteins. Similarly, these compounds have shown potential in modulating inflammatory responses by inhibiting cytokine production or blocking signaling pathways associated with inflammation.

The pharmacokinetic properties of Rac-(1R,3R)-3-(5-bromo-2-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid are also under investigation to assess its suitability for therapeutic use. Factors such as solubility, stability in biological fluids, and metabolic clearance rates are critical determinants of a drug's efficacy and safety profile. Advanced analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) are employed to study these properties in detail. Understanding how this compound behaves within living systems is essential for designing effective drug formulations and predicting its clinical performance.

Future research directions may focus on developing derivatives of Rac-(1R,3R)-3-(5-bromo-2-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid with enhanced bioavailability or targeted delivery systems. Nanotechnology-based approaches could be particularly promising for improving drug delivery by encapsulating this compound within nanoparticles or liposomes. These delivery systems can protect the drug from degradation in vivo while allowing for controlled release at target sites. Additionally, combination therapies involving this compound alongside other drugs may offer synergistic effects that could improve treatment outcomes.

The development of new synthetic methodologies is another area where significant progress is anticipated. Innovations in catalytic systems and green chemistry principles could lead to more efficient and environmentally friendly synthetic routes for complex molecules like this one. Such advancements would not only reduce production costs but also minimize waste generation during manufacturing processes.

In conclusion,Rac-(1R,3R)-3-(5-bromo- )[CAS No.] 22278^[0026]-45-9, ^{[racemic mixture]}, ^{[enantiomerically pure form]}, ^{[stereochemistry]}, ^{[functional groups]}, ^{[synthetic pathways]}, ^{[computational modeling]}, ^{[biological targets]}, ^{[pharmacokinetics]}, and future applications, including targeted drug delivery systems.